Cas no 4404-51-7 (2-methylbutyl isothiocyanate)
2-methylbutyl isothiocyanate structure
Product Name:2-methylbutyl isothiocyanate
CAS No:4404-51-7
MF:C6H11NS
MW:129.2232401371
MDL:MFCD00060414
CID:85024
PubChem ID:138225
Update Time:2025-04-18
2-methylbutyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-methylbutyl isothiocyanate
- 2-Methyl-1-butyl isothiocyanate
- 1-Isothiocyanato-2-methylbutane
- 2-mehylbutyl isothiocyanate
- 2-Methyl-butyl-isothiocyanat
- 4736-57-6
- FT-0613023
- 4404-51-7
- 1-Isothiocyanato-2-methylbutane #
- 2-METHYLBUTylisoTHIOCYANATE
- STR04869
- MFCD00060414
- EN300-2510161
- DTXSID80963164
- 2-Methylbutylisothiocyanat
- SCHEMBL3123999
- AKOS009157805
- DB-021380
-
- MDL： MFCD00060414
- Inchi： 1S/C6H11NS/c1-3-6(2)4-7-5-8/h6H,3-4H2,1-2H3
- InChI Key： MKWQGOSIKKPMLW-UHFFFAOYSA-N
- SMILES： S=C=NCC(C)CC
Computed Properties
- Exact Mass: 129.06100
- Monoisotopic Mass: 129.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 94.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.4A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.95
- Boiling Point: 84 °C
- Flash Point: 84-86°C/15mm
- Refractive Index: 1.484
- PSA: 44.45000
- LogP: 2.13530
- Solubility: Uncertain
- Sensitiveness: Moisture Sensitive
- Vapor Pressure: 1.0±0.3 mmHg at 25°C
2-methylbutyl isothiocyanate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN 2810
- Hazard Category Code： 23/24/25
- Safety Instruction： S45-S36-S37-S39
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R23/24/25
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-methylbutyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-methylbutyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M336685-250mg |
2-Methylbutyl Isothiocyanate |
4404-51-7 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M336685-500mg |
2-Methylbutyl Isothiocyanate |
4404-51-7 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M336685-2.5g |
2-Methylbutyl Isothiocyanate |
4404-51-7 | 2.5g |
$ 185.00 | 2022-06-03 | ||
| Apollo Scientific | OR30206-5g |
2-Methylbutyl isothiocyanate |
4404-51-7 | 5g |
£110.00 | 2025-02-19 | ||
| abcr | AB125857-5 g |
2-Methylbutyl isothiocyanate; 95% |
4404-51-7 | 5g |
€197.80 | 2023-06-24 | ||
| abcr | AB125857-25 g |
2-Methylbutyl isothiocyanate; 95% |
4404-51-7 | 25g |
€619.40 | 2023-06-24 | ||
| Fluorochem | 009525-1g |
2-Methylbutyl isothiocyanate |
4404-51-7 | 98% | 1g |
￡20.00 | 2022-03-01 | |
| Fluorochem | 009525-5g |
2-Methylbutyl isothiocyanate |
4404-51-7 | 98% | 5g |
￡95.00 | 2022-03-01 | |
| Fluorochem | 009525-25g |
2-Methylbutyl isothiocyanate |
4404-51-7 | 98% | 25g |
￡360.00 | 2022-03-01 | |
| Enamine | EN300-2510161-0.1g |
1-isothiocyanato-2-methylbutane |
4404-51-7 | 95% | 0.1g |
$19.0 | 2024-06-19 |
2-methylbutyl isothiocyanate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4404-51-7 (2-methylbutyl isothiocyanate) Related Products
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- 591-82-2(Isobutyl isothiocyanate)
- 4736-57-6(Estra-1,3,5(10)-trien-17-ol,3,4-dimethyl-, acetate, (17b)- (9CI))
- 592-82-5(n-Butyl isothiocyanate)
- 4430-51-7(1,4-Butane diisothiocyanate)
- 6068-90-2((Isothiocyanatomethyl)cyclopropane)
- 21663-56-9(3-(isothiocyanatomethyl)heptane)
- 52395-66-1(Cyclohexylmethyl isothiocyanate)
- 201224-92-2(3-methyl-2-butyl isothiocyanate)
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